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Compound of Interest

Compound Name: Methoxydimethyl(phenyl)silane

Cat. No.: B101356

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxydimethyl(phenyl)silane, a member of the organosilicon compound family, is a
versatile reagent in organic synthesis. Its unique structure, featuring a methoxy group attached
to a silicon atom which is also bonded to two methyl groups and a phenyl group, imparts a
distinct set of chemical properties and reactivity. This guide provides a comprehensive
overview of its characteristics, reactivity profile, and practical applications in experimental
chemistry.

Chemical and Physical Properties

The fundamental physical and chemical properties of methoxydimethyl(phenyl)silane are
summarized in the table below, providing a quick reference for experimental planning and
execution.
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Property Value Reference(s)
Molecular Formula CoH140Si [1112][3]
Molecular Weight 166.30 g/mol [1103114]
CAS Number 17881-88-8 [11[2]
Colorless to light yellow clear
Appearance o [3]
liquid
- , 95 °C at 17 mmHg82 °C at 28
Boiling Point [115161 7]
mmHg
Density 0.91 g/cm?3 [7]
Specific Gravity 0.95 (20/20) [2][5][6]

Refractive Index

1.491.4850 to 1.4890

[215][6]1[7]

Flash Point 59 °C [51[6]

Purity >95.0% (GC) [1][2]13]
Soluble in organic solvents

Solubility such as alcohols, ethers, and [7]
hydrocarbons.
Store in a cool, dark place

Storage under an inert atmosphere. 516171

Moisture sensitive.

Reactivity and Synthetic Applications

The reactivity of methoxydimethyl(phenyl)silane is primarily dictated by the silicon-methoxy

bond, which is susceptible to cleavage. This characteristic makes it a valuable reagent for the

protection of alcohols as silyl ethers and as a coupling partner in various organic

transformations.

Hydrolysis and Condensation
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A key feature of methoxydimethyl(phenyl)silane is its sensitivity to moisture.[2] It readily
undergoes hydrolysis in the presence of water to form the corresponding silanol,
dimethyl(phenyl)silanol. This reaction is the initial step in the formation of polysiloxane
networks. The generated silanol is often unstable and can undergo self-condensation to form a
disiloxane. This reactivity is fundamental to its application in materials science and as a surface
modifying agent.[8]
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Fig. 1: Hydrolysis and condensation pathway of methoxydimethyl(phenyl)silane.

Protection of Alcohols

Methoxydimethyl(phenyl)silane is employed as a protecting group for alcohols. It reacts with
an alcohol in the presence of a catalyst to form a dimethyl(phenyl)silyl ether. This silyl ether is
stable under various reaction conditions, yet can be cleaved when desired.

Deprotection of Dimethyl(phenyl)silyl Ethers

The cleavage of silyl ethers is a crucial step in multi-step synthesis. Dimethyl(phenyl)silyl ethers
can be deprotected under acidic or basic conditions, or by using a fluoride source such as
tetrabutylammonium fluoride (TBAF).[9][10] The choice of deprotection method depends on the
other functional groups present in the molecule.
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Deprotection

(Acid, Base, or F~ )
+ Deprotection Reagent
( R-O-Si(Me)z(Ph) )//>

Protection

R-OH
+R-OH ( R-O-Si(Me)2z(Ph) )
(Methoxydimethyl(phenyl)siIane)/>
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Fig. 2: General workflow for alcohol protection and deprotection.

Cross-Coupling Reactions

Organosilicon compounds, including methoxydimethyl(phenyl)silane, can participate in
palladium-catalyzed cross-coupling reactions, such as the Hiyama coupling.[11][12][13] In
these reactions, the organosilane acts as a nucleophilic partner, transferring its phenyl group to
an electrophilic partner, typically an aryl or vinyl halide or triflate. Activation of the silane with a
fluoride source or a base is often necessary to facilitate transmetalation to the palladium center.
[14]

Experimental Protocols

The following are representative, generalized protocols for key reactions involving
methoxydimethyl(phenyl)silane. Researchers should optimize these procedures for their

specific substrates and scales.
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Protocol 1: General Procedure for the Protection of a
Primary Alcohol

e Materials:

o Primary alcohol

[¢]

Methoxydimethyl(phenyl)silane (1.1 equivalents)

o

Anhydrous N,N-dimethylformamide (DMF)

o

Imidazole (1.5 equivalents)

[¢]

Anhydrous argon or nitrogen atmosphere

e Procedure: a. To a flame-dried round-bottom flask under an inert atmosphere, add the
primary alcohol and anhydrous DMF. b. Add imidazole to the solution and stir until it
dissolves. c. Slowly add methoxydimethyl(phenyl)silane to the reaction mixture at room
temperature. d. Monitor the reaction progress by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS). e. Upon completion, quench the reaction with
a saturated aqueous solution of ammonium chloride. f. Extract the product with a suitable
organic solvent (e.g., ethyl acetate). g. Wash the combined organic layers with brine, dry
over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. h. Purify the
crude product by flash column chromatography.

Protocol 2: General Procedure for the Deprotection of a
Dimethyl(phenyl)silyl Ether using TBAF

e Materials:
o Dimethyl(phenyl)silyl ether
o Tetrabutylammonium fluoride (TBAF) solution (1 M in THF, 1.2 equivalents)
o Anhydrous tetrahydrofuran (THF)

o Anhydrous argon or nitrogen atmosphere
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e Procedure: a. Dissolve the dimethyl(phenyl)silyl ether in anhydrous THF in a round-bottom
flask under an inert atmosphere. b. Add the TBAF solution dropwise to the reaction mixture
at room temperature. c. Stir the reaction and monitor its progress by TLC. d. Once the
starting material is consumed, quench the reaction with water. e. Extract the product with an
organic solvent. f. Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, filter, and concentrate in vacuo. g. Purify the resulting alcohol by flash column
chromatography.

Safety Information

Methoxydimethyl(phenyl)silane is a flammable liquid and vapor.[5][6] It causes skin and
serious eye irritation. Handle this chemical in a well-ventilated fume hood, wearing appropriate
personal protective equipment, including safety goggles, gloves, and a lab coat. Keep away
from heat, sparks, open flames, and hot surfaces. It is moisture-sensitive and should be stored
under an inert atmosphere.[2]

Conclusion

Methoxydimethyl(phenyl)silane is a valuable and reactive organosilicon compound with
significant applications in organic synthesis, particularly for the protection of alcohols and in
cross-coupling reactions. A thorough understanding of its chemical properties, reactivity, and
handling requirements is essential for its safe and effective use in a research and development
setting. The information and protocols provided in this guide serve as a foundational resource
for scientists working with this versatile reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Methoxydimethyl(phenyl)silane 95.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
e 2. labproinc.com [labproinc.com]

o 3. Methoxydimethyl(phenyl)silane | CymitQuimica [cymitquimica.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b101356?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/p/M2920
https://www.tcichemicals.com/GB/en/p/M2920
https://labproinc.com/products/methoxydimethyl-phenylsilane-5ml-m2920-5ml
https://www.benchchem.com/product/b101356?utm_src=pdf-body
https://www.benchchem.com/product/b101356?utm_src=pdf-custom-synthesis
https://www.fishersci.ca/shop/products/methoxydimethyl-phenyl-silane-tci-america/m29205ml
https://labproinc.com/products/methoxydimethyl-phenylsilane-5ml-m2920-5ml
https://cymitquimica.com/products/3B-M2920/17881-88-8/methoxydimethylphenylsilane/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. Silane, methoxydimethylphenyl- | C9H140Si | CID 140300 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Methoxydimethyl(phenyl)silane | 17881-88-8 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

6. Methoxydimethyl(phenyl)silane | 17881-88-8 | Tokyo Chemical Industry UK Ltd.
[tcichemicals.com]

7. chembk.com [chembk.com]

8. Buy Methoxy-dimethyl-[methyl(diphenyl)silylJoxysilane | 68083-14-7 [smolecule.com]
9. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]

10. researchgate.net [researchgate.net]

11. researchgate.net [researchgate.net]

12. Redirecting [linkinghub.elsevier.com]

13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

14. Hiyama Coupling [organic-chemistry.org]

To cite this document: BenchChem. [An In-depth Technical Guide to
Methoxydimethyl(phenyl)silane: Chemical Properties and Reactivity]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b101356#methoxydimethyl-
phenyl-silane-chemical-properties-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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